2-{3-[2-(3,4-dimethoxyphenyl)ethyl]-5-oxo-1-(thiophen-2-ylmethyl)-2-thioxoimidazolidin-4-yl}-N-ethylacetamide

• Molecular Formula: C22H27N3O4S2
• Molecular Weight: 461.6 g/mol
• IUPAC Name: 2-[3-[2-(3,4-dimethoxyphenyl)ethyl]-5-oxo-2-sulfanylidene-1-(thiophen-2-ylmethyl)imidazolidin-4-yl]-N-ethylacetamide
• InChI: InChI=1S/C22H27N3O4S2/c1-4-23-20(26)13-17-21(27)25(14-16-6-5-11-31-16)22(30)24(17)10-9-15-7-8-18(28-2)19(12-15)29-3/h5-8,11-12,17H,4,9-10,13-14H2,1-3H3,(H,23,26)
• InChI Key: WOVRZGFKFKBWGE-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)CC1C(=O)N(C(=S)N1CCC2=CC(=C(C=C2)OC)OC)CC3=CC=CS3

Description

2-[3-(3,4-DIMETHOXYPHENETHYL)-5-OXO-1-(2-THIENYLMETHYL)-2-THIOXO-4-IMIDAZOLIDINYL]-N~1~-ETHYLACETAMIDE is a complex organic compound with a unique structure that includes a phenethyl group, a thienylmethyl group, and an imidazolidinyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[3-(3,4-DIMETHOXYPHENETHYL)-5-OXO-1-(2-THIENYLMETHYL)-2-THIOXO-4-IMIDAZOLIDINYL]-N~1~-ETHYLACETAMIDE typically involves multiple steps, starting from readily available starting materials. The key steps include:

Formation of the Phenethyl Group: This can be achieved by reacting 3,4-dimethoxybenzaldehyde with an appropriate reagent to form 3,4-dimethoxyphenethyl alcohol.

• **Introduction of